molecular formula C13H21N3 B8684062 4-(Aminomethyl)-1-benzylpiperidin-4-amine

4-(Aminomethyl)-1-benzylpiperidin-4-amine

Cat. No. B8684062
M. Wt: 219.33 g/mol
InChI Key: HLGUEFXZWOLTFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Aminomethyl)-1-benzylpiperidin-4-amine is a useful research compound. Its molecular formula is C13H21N3 and its molecular weight is 219.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Aminomethyl)-1-benzylpiperidin-4-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Aminomethyl)-1-benzylpiperidin-4-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(Aminomethyl)-1-benzylpiperidin-4-amine

Molecular Formula

C13H21N3

Molecular Weight

219.33 g/mol

IUPAC Name

4-(aminomethyl)-1-benzylpiperidin-4-amine

InChI

InChI=1S/C13H21N3/c14-11-13(15)6-8-16(9-7-13)10-12-4-2-1-3-5-12/h1-5H,6-11,14-15H2

InChI Key

HLGUEFXZWOLTFA-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1(CN)N)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ammonium chloride (1.73 g, 32.3 mmol) in water (20 ml) is added a 30% ammonia solution (2 ml) followed by 1-benzyl-4-piperidone. After 20 minutes sodium cyanide (1.47 g, 30 mmol) is added portionwise over 15 minutes. After stirring for one hour, water (50 ml) is added and the products are extracted with DCM (3×50 ml), dried (MgSO4) filtered and concentrated in vacuo. Purification by chromatography on silica eluting with 50-100% EtOAc in iso-hexane affords 4-Aminomethyl-1-benzyl-piperidine-4-ylamine; [M+H]+ 216
Quantity
1.73 g
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
1.47 g
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Four

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